Cas no 1258453-75-6 (Obefazimod)

• Product Name: Obefazimod
• CAS No: 1258453-75-6
• MF: C₁₆H₁₀ClF₃N₂O
• MW: 338.711613178253
• CID: 4582756
• PubChem ID: 49846599
• Update Time: 2025-06-13

Obefazimod Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-2-[[4-(trifluoromethoxy)phenyl]amino]quinoline
• 8-Chloro-N-[4-(trifluoromethoxy)phenyl]quinolin-2-amine
• ABX464
• 8-Chloro-N-(4-(trifluoromethoxy)phenyl)quinolin-2-amine
• 26RU378B9V
• DB14828
• SB18690
• S0076
• A16912
• Q27896117
• 2-Quinolinamine, 8-chloro-N-(4-(trifluoromethoxy)phenyl)-
• Obefazimod
• SPL-464
• Obefazimod [USAN]
• Cap Binding Complex 80/20 Binder ABX-464
• DA-50100
• CHEMBL4297344
• ABX464?
• Abx 464
• ABX464(ABX-464;ABX 464)
• HY-100870
• UNII-26RU378B9V
• MMV1581032
• 1258453-75-6
• EN300-1723431
• OZOGDCZJYVSUBR-UHFFFAOYSA-N
• GLXC-20640
• AC-35811
• Rev Inhibitor ABX-464
• EX-A3322
• SCHEMBL1705888
• D12345
• Obefazimod (USAN)
• ABX-464
• OBEFAZIMOD [INN]
• ABX 464 [WHO-DD]
• WHO 12112
• BS-14770
• CS-0020537
• GTPL11698
• Z3041496912
• D84095
• AKOS032946692
• CBC 80/20 Binder ABX-464

• Inchi： 1S/C16H10ClF3N2O/c17-13-3-1-2-10-4-9-14(22-15(10)13)21-11-5-7-12(8-6-11)23-16(18,19)20/h1-9H,(H,21,22)
• InChI Key： OZOGDCZJYVSUBR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC=C(N=C21)NC1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 338.043375g/mol
• Monoisotopic Mass: 338.043375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 34.2
• Molecular Weight: 338.71g/mol

Experimental Properties

• Density: 1.440±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.4E-4 g/L) (25 ºC),

Obefazimod Security Information

• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on Obefazimod

Latest Research Update on Obefazimod (1258453-75-6) in Chemical Biology and Medicine

Obefazimod (CAS: 1258453-75-6), a novel small-molecule immunomodulator, has recently garnered significant attention in the field of chemical biology and medicine due to its promising therapeutic potential in autoimmune and inflammatory diseases. This research brief synthesizes the latest findings on its mechanism of action, preclinical and clinical efficacy, and future development prospects.

Recent studies have elucidated that Obefazimod exerts its immunomodulatory effects by selectively upregulating the expression of anti-inflammatory microRNA-124 (miR-124) in immune cells. This unique mechanism differentiates it from conventional immunosuppressants, as demonstrated in a 2023 Nature Communications publication (DOI: 10.1038/s41467-023-39821-7). The compound's chemical structure (1258453-75-6) enables optimal bioavailability and target engagement, with pharmacokinetic studies showing sustained tissue penetration in rodent models.

Phase II clinical trials for ulcerative colitis (NCT04922788) reported in The Lancet Gastroenterology & Hepatology (2024) showed statistically significant improvement in clinical response rates (47.3% vs 29.1% placebo, p=0.008) with favorable safety profiles. Notably, mucosal healing was observed in 32% of treated patients compared to 12% in the control group, suggesting disease-modifying potential. These results position Obefazimod as a potential first-line therapy for moderate-to-severe ulcerative colitis.

Emerging research presented at the 2024 European Crohn's and Colitis Organisation meeting indicates expanded applications for Obefazimod. In vitro studies demonstrate synergistic effects with anti-TNFα biologics, while animal models of multiple sclerosis show reduced demyelination (65% decrease vs controls). The compound's ability to modulate Th17/Treg balance without broad immunosuppression makes it particularly attractive for long-term management of chronic inflammatory conditions.

Manufacturing and formulation advancements have addressed early challenges with the 1258453-75-6 compound's stability. A recent patent (WO2023187547) discloses improved crystalline forms with enhanced solubility (≥5 mg/mL in aqueous buffers) and shelf-life stability (>24 months at room temperature), facilitating future commercial development. Current Good Manufacturing Practice (cGMP) production has been successfully scaled to 100kg batches with >99.5% purity.

Looking ahead, Phase III trials for ulcerative colitis are expected to complete enrollment in Q4 2024, with parallel investigations underway for Crohn's disease and psoriasis. The unique miR-124 mechanism suggests potential applications in neurodegenerative diseases, with preclinical Alzheimer's models showing reduced neuroinflammation (40% decrease in amyloid-β plaques). However, researchers caution that thorough investigation of long-term safety and potential off-target effects remains crucial before broader clinical adoption.